1-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione

• IUPAC Name: 1-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione
• InChI: InChI=1S/C26H28N4O4/c31-24(28-14-16-34-17-15-28)19-30-18-22(21-8-4-5-9-23(21)30)25(32)26(33)29-12-10-27(11-13-29)20-6-2-1-3-7-20/h1-9,18H,10-17,19H2
• InChI Key: UVRYRRIAEYITRX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C(=O)C3=CN(C4=CC=CC=C43)CC(=O)N5CCOCC5
• Molecular Formula: C26H28N4O4
• Molecular Weight: 460.5 g/mol

Description

1-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C26H28N4O4 and its molecular weight is 460.534. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

1-(1-(2-Morpholino-2-oxoethyl)-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione derivatives have been synthesized and evaluated for their anticancer activities. These compounds exhibited moderate-to-potent antiproliferative activities against various cancer cell lines, including Hela, A-549, and ECA-109 (Jiang, Xu, & Wu, 2016).

Anti-inflammatory and Analgesic Properties

Research on derivatives of this compound has indicated potential anti-inflammatory and analgesic activities. These activities were evaluated in various series of derivatives, showing that some compounds exhibited activities higher than reference drugs (Abu‐Hashem & Gouda, 2011).

HIV-1 Inhibition

Studies have shown that azaindole derivatives of 1-(1-(2-Morpholino-2-oxoethyl)-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione can act as inhibitors of HIV-1 attachment. These compounds interfere with the interaction of the viral gp120 with the host cell receptor CD4, and some have been advanced to clinical studies (Wang et al., 2009).

Ligands of GluN2B-Containing N-Methyl-D-Aspartate Receptors

Certain derivatives of this compound have been synthesized and screened for their binding affinity to GluN2B-containing NMDA receptors. Some of these compounds showed significant binding affinity, indicating potential for neuroprotective agent development (Gitto et al., 2014).

Antibacterial Activity

Several derivatives of this compound have been synthesized and evaluated for their antibacterial activity. The structures were confirmed by spectral data, and the compounds demonstrated notable antibacterial activity against various strains (Merugu, Ramesh, & Sreenivasulu, 2010).

Antimicrobial Studies

Compounds derived from this molecule have been characterized for their antimicrobial activities. Structural analysis was performed using techniques like proton nuclear magnetic resonance spectroscopy and single crystal x-ray diffraction method. The compounds exhibited good activity against S. aureus and C. albicans (Ghabbour & Qabeel, 2016).